Cas no 2580211-54-5 (Bicyclo[2.1.1]hexane-2-sulfonamide)

• Product Name: Bicyclo[2.1.1]hexane-2-sulfonamide
• CAS No: 2580211-54-5
• MF: C₆H₁₁NO₂S
• MW: 161.22204041481
• CID: 6019808
• PubChem ID: 165892886
• Update Time: 2025-05-26

Bicyclo[2.1.1]hexane-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-7551546
• 2580211-54-5
• bicyclo[2.1.1]hexane-2-sulfonamide
• Bicyclo[2.1.1]hexane-2-sulfonamide

• Inchi： 1S/C6H11NO2S/c7-10(8,9)6-3-4-1-5(6)2-4/h4-6H,1-3H2,(H2,7,8,9)
• InChI Key： BSHDSHJTESQQAS-UHFFFAOYSA-N
• SMILES： S(C1CC2CC1C2)(N)(=O)=O

Computed Properties

• Exact Mass: 161.05104977g/mol
• Monoisotopic Mass: 161.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 68.5Ų

Additional information on Bicyclo[2.1.1]hexane-2-sulfonamide

Bicyclo[2.1.1]hexane-2-sulfonamide (CAS No. 2580211-54-5): A Comprehensive Overview in Modern Chemical Research

Bicyclo[2.1.1]hexane-2-sulfonamide, identified by the chemical identifier CAS No. 2580211-54-5, represents a structurally unique and pharmacologically significant compound that has garnered considerable attention in the field of medicinal chemistry and drug discovery. This bicyclic sulfonamide derivative exhibits a fused tricyclic framework, combining a six-membered ring system with two five-membered rings, which imparts distinct conformational flexibility and reactivity patterns. The presence of a sulfonamide functional group further enhances its potential as a bioactive molecule, making it a valuable scaffold for developing novel therapeutic agents.

The structural motif of Bicyclo[2.1.1]hexane-2-sulfonamide is reminiscent of natural products and heterocyclic compounds that have demonstrated diverse biological activities. Recent advancements in computational chemistry and molecular modeling have highlighted the compound's potential to interact with biological targets through multiple binding modes, including hydrogen bonding and hydrophobic interactions. This versatility is particularly intriguing for designing molecules with enhanced pharmacokinetic properties, such as improved solubility and reduced metabolic clearance.

In the realm of drug development, sulfonamides are well-documented for their broad spectrum of biological effects, ranging from antimicrobial to anti-inflammatory properties. The incorporation of the bicyclo[2.1.1]hexane core into sulfonamide derivatives has opened up new avenues for exploring structure-activity relationships (SAR). Studies indicate that modifications at the 2-position of the sulfonamide group can significantly influence the compound's binding affinity to target enzymes and receptors. For instance, recent research has shown that substituents such as halogens or alkyl groups can modulate the compound's activity against certain proteases involved in inflammatory pathways.

The synthesis of Bicyclo[2.1.1]hexane-2-sulfonamide presents both challenges and opportunities for synthetic chemists. The strained bicyclic system requires careful consideration of reaction conditions to achieve high yields and enantiopurity, which are critical for pharmaceutical applications. Advances in transition-metal-catalyzed reactions and asymmetric synthesis have provided innovative strategies for constructing this complex framework efficiently. Notably, palladium-catalyzed cyclization reactions have emerged as a powerful tool for forming the key carbon-carbon bonds in the bicyclic scaffold, enabling access to enantiomerically pure derivatives with high diastereoselectivity.

The pharmacological evaluation of Bicyclo[2.1.1]hexane-2-sulfonamide has revealed promising results in preclinical studies targeting neurological disorders and cancer metabolism. Its ability to cross the blood-brain barrier and interact with central nervous system (CNS) receptors has made it an attractive candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, its interaction with mitochondrial enzymes has suggested potential applications in oncology, particularly in inhibiting glycolytic pathways that are overactive in tumor cells.

The role of computational methods in optimizing the pharmacological profile of Bicyclo[2.1.1]hexane-2-sulfonamide cannot be overstated. Molecular dynamics simulations have been instrumental in understanding how this compound binds to its biological targets at an atomic level, providing insights into key interaction residues and binding pockets. These insights have guided medicinal chemists in designing next-generation derivatives with improved efficacy and reduced side effects.

The environmental impact and sustainability considerations of synthesizing Bicyclo[2.1.1]hexane-2-sulfonamide are also gaining traction in modern research practices. Green chemistry principles have been applied to develop more eco-friendly synthetic routes, minimizing waste generation and hazardous solvent use without compromising yield or purity standards. For example, solvent-free reactions and catalytic methods have been explored to reduce the environmental footprint of producing this compound on an industrial scale.

The future prospects for Bicyclo[2.1.1]hexane-2-sulfonamide extend beyond traditional pharmaceutical applications into emerging fields such as regenerative medicine and precision therapeutics. Its unique structural features make it a versatile building block for designing molecular probes that can selectively target specific disease biomarkers or cellular compartments within living systems.